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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidin-2-one

Cat. No.: B1280309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 3-Bromo-1-methylpyrrolidin-2-one, a heterocyclic compound of interest in

synthetic organic chemistry and potentially in drug discovery as a building block for more

complex molecules. This document collates available data, outlines relevant experimental

protocols for property determination, and presents logical workflows for its synthesis and

characterization.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 3-Bromo-1-
methylpyrrolidin-2-one. It is important to note that several of these values are predicted

based on computational models and may not reflect experimentally determined results.
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Property Value Source

Molecular Formula C₅H₈BrNO [1]

Molecular Weight 178.03 g/mol [1][2]

Physical Form Liquid [2]

Boiling Point 249.5 ± 33.0 °C (Predicted) [3][4]

Density 1.609 ± 0.06 g/cm³ (Predicted) [3][4]

pKa -2.43 ± 0.40 (Predicted) [3][4]

Storage Temperature
Inert atmosphere, room

temperature
[2]

Purity 98% [2]

Experimental Protocols for Physicochemical
Property Determination
Accurate characterization of 3-Bromo-1-methylpyrrolidin-2-one requires rigorous

experimental determination of its physicochemical properties. Below are detailed

methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is a critical physical constant that can be determined with high

precision.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Distillation head with a condenser

Thermometer (calibrated)
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Receiving flask

Boiling chips

Procedure:

Place a small volume of 3-Bromo-1-methylpyrrolidin-2-one into the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned so that the

top of the bulb is level with the bottom of the side-arm of the distillation head.

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor phase moves up into the

distillation head.

The boiling point is the temperature at which the vapor and liquid are in equilibrium. This is

recorded as the temperature at which the thermometer reading stabilizes while there is a

consistent dripping of condensate into the receiving flask.[5]

The atmospheric pressure should be recorded, as boiling point is pressure-dependent. If

necessary, a correction can be applied to determine the normal boiling point (at 1 atm).

Determination of Density
Density is a fundamental property that relates the mass of a substance to the volume it

occupies.

Apparatus:

Pycnometer (a flask with a precise volume)

Analytical balance

Temperature-controlled water bath

Procedure:
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Thoroughly clean and dry the pycnometer and determine its mass (m₁).

Fill the pycnometer with distilled water and place it in a temperature-controlled water bath

until it reaches thermal equilibrium (e.g., 25°C).

Carefully remove any excess water from the capillary opening and dry the outside of the

pycnometer.

Weigh the pycnometer filled with water (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with 3-Bromo-1-methylpyrrolidin-2-one and allow it to reach thermal

equilibrium in the water bath.

Remove excess sample, dry the exterior, and weigh the pycnometer with the sample (m₃).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Determination of Solubility
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.

Apparatus:

Vials with screw caps

Analytical balance

Constant temperature shaker or incubator

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure (Shake-Flask Method):
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Add an excess amount of 3-Bromo-1-methylpyrrolidin-2-one to a series of vials containing

a known volume of the desired solvent (e.g., water, ethanol, dichloromethane).

Seal the vials and place them in a constant temperature shaker.

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After equilibration, allow the vials to stand undisturbed at the same temperature to allow any

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution).

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical instrument.

Quantify the concentration of 3-Bromo-1-methylpyrrolidin-2-one in the diluted sample

using a pre-validated analytical method.

The solubility is then calculated from the measured concentration and the dilution factor.

Synthesis and Characterization Workflows
The following diagrams, generated using the DOT language, illustrate a typical workflow for the

synthesis and physicochemical characterization of 3-Bromo-1-methylpyrrolidin-2-one.
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Synthesis Workflow for 3-Bromo-1-methylpyrrolidin-2-one
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3-Bromo-1-methylpyrrolidin-2-one
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Caption: A representative synthesis workflow for 3-Bromo-1-methylpyrrolidin-2-one.
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Physicochemical Property Determination Workflow
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Caption: A general workflow for the determination of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280309#physicochemical-properties-of-3-bromo-1-
methylpyrrolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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